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Compound of Interest

Compound Name: 1-lodo-2-methoxyethane

Cat. No.: B1294300

L  Get Quote

This guide provides immediate, essential safety protocols and logistical plans for handling 1-
lodo-2-methoxyethane (CAS No: 4296-15-5). The information is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory operations and
proper disposal.

Compound Overview:

1-lodo-2-methoxyethane is a flammable, toxic, and irritating organic compound.[1][2][3][4] It is
crucial to handle this substance with appropriate personal protective equipment in a controlled
environment to minimize exposure risks. Store in a cool, dark, and well-ventilated area under
an inert atmosphere, away from heat and ignition sources.[3][4][5]

Hazard Summary

Hazard Statement

GHS Classification

Flammable liquid and vapor H226[1][3][4]
Toxic if swallowed H301[1]
Causes skin irritation H315[1][3][4]
Causes serious eye irritation H319[1][3][4]
May cause respiratory irritation H335
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory for handling 1-lodo-2-methoxyethane. The
following table summarizes the required PPE.
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Protection Type

Specific
Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles and a

full-face shield.

Protects against splashes and
vapors, preventing severe eye

irritation.[6]

Hand Protection

Double-gloving with a nitrile
base layer and a thicker butyl
rubber or Viton™ outer layer is
recommended. Aromatic and
halogenated hydrocarbons can
attack many glove materials,

S0 caution is advised.[7]

Provides robust protection
against skin absorption, a
significant risk with
halogenated organic
compounds. Butyl rubber is
often recommended for
halogenated hydrocarbons,
though it may not perform well
with aromatic and halogenated
solvents.[7][8] Always check
for visible signs of degradation

and replace gloves frequently.

Respiratory Protection

A NIOSH-approved air-
purifying respirator with an
organic vapor (OV) cartridge
(black label).[2][9][10] For
higher concentrations or in
case of spills, a self-contained
breathing apparatus (SCBA)

may be necessary.

Essential to prevent inhalation
of vapors, which can cause

respiratory irritation.

Body Protection

A chemically resistant lab coat
worn over personal clothing.
For larger quantities or
increased risk of splash, a
chemical-resistant apron or

full-body suit is required.

Minimizes skin contact and
contamination of personal

clothing.

Footwear

Closed-toe shoes made of a

non-porous material.

Protects feet from spills.
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Operational Plan: Step-by-Step Handling Procedure

1. Pre-Handling Checkilist:

Ventilation: Ensure a calibrated chemical fume hood is operational.

Emergency Equipment: Confirm the location and functionality of the safety shower, eyewash
station, and a CO2 or dry chemical fire extinguisher.

Spill Kit: Have a spill kit for flammable and halogenated organic liquids readily available.

Waste Container: Prepare a designated, properly labeled "Halogenated Organic Waste"
container.[11][12][13]

. Handling the Compound:
Personal Protective Equipment: Don all required PPE before entering the handling area.

Grounding: Ground and bond all containers and receiving equipment to prevent static
discharge.[3][4]

Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood.
Use non-sparking tools.[3][4]

Heating: If heating is necessary, use a well-controlled heating mantle with the apparatus
vented into the fume hood. Avoid open flames.

. Post-Handling Procedures:

Decontamination: Thoroughly wipe down all surfaces, glassware, and equipment that came
into contact with the chemical using a suitable solvent, collecting the cleaning materials as
hazardous waste.

Glove Removal: Remove the outer gloves first, followed by the inner pair, without touching
the skin.

Hand Washing: Wash hands thoroughly with soap and water after completing the work and
before leaving the laboratory.
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Disposal Plan

1. Waste Segregation:

» Halogenated Waste: Dispose of all 1-lodo-2-methoxyethane waste, including contaminated
consumables (e.g., pipette tips, paper towels), into a designated "Halogenated Organic
Waste" container.[11][12][13]

e Cross-Contamination: Do not mix halogenated waste with non-halogenated organic waste,
as this significantly increases disposal costs and complexity.[14]

2. Waste Container Management:

o Labeling: Clearly label the waste container with "Halogenated Organic Waste" and list all
chemical constituents with approximate percentages.[14]

» Closure: Keep the waste container securely closed at all times, except when adding waste.

o Storage: Store the waste container in a designated, well-ventilated secondary containment
area, away from incompatible materials.

3. Final Disposal:

» Approved Facility: Arrange for the disposal of the "Halogenated Organic Waste" container
through your institution's Environmental Health and Safety (EHS) office to an approved
waste disposal plant.[3][4]

Experimental Workflow for Safe Handling and
Disposal
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Caption: Workflow for handling and disposing of 1-lodo-2-methoxyethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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